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Compound of Interest

Compound Name: Molybdenum pentafluoride

Cat. No.: B078036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of molybdenum(V) fluoride (MoF₅), a

significant inorganic compound with diverse applications in catalysis and materials science.

This document consolidates critical information on its chemical and physical properties,

synthesis and purification protocols, reactivity, and safety considerations. Special attention is

given to its structural characteristics and spectroscopic data. Furthermore, this guide explores

the broader context of molybdenum compounds in catalysis and their emerging potential in

drug development, providing a valuable resource for researchers and professionals in these

fields.

Chemical and Physical Properties
Molybdenum(V) fluoride is a hygroscopic, yellow crystalline solid at room temperature. In the

solid state, it exists as a tetramer, [MoF₅]₄, with molybdenum atoms in a distorted octahedral

geometry linked by fluoride bridges. The monomeric form, which is present in the gas phase, is

believed to have a trigonal bipyramidal structure. It is reactive towards water and sublimes at

elevated temperatures.

Table 1: Physical and Chemical Properties of
Molybdenum(V) Fluoride
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Property Value Reference(s)

CAS Number 13819-84-6

Molecular Formula MoF₅

Molar Mass 190.94 g/mol

Appearance Yellow crystalline solid

Density 3.44 g/cm³

Melting Point 45.7 °C (114.3 °F; 318.8 K)

Boiling Point
Sublimes at 50 °C (122 °F; 323

K)

Solubility
Soluble in anhydrous HF (0.32

g/100g at 25°C)

Decomposition Temperature Disproportionates at ~165 °C

Synthesis and Purification
Synthesis
A common and effective method for the synthesis of molybdenum(V) fluoride is the reduction of

molybdenum(VI) fluoride (MoF₆) with molybdenum metal.

Reaction: Mo + 5MoF₆ → 6MoF₅

This protocol is adapted from the procedure described in Inorganic Syntheses.

Caution:Molybdenum hexafluoride is a toxic and highly corrosive gas. Molybdenum
pentafluoride is also toxic and moisture-sensitive. All manipulations should be carried out in a

dry, inert atmosphere (e.g., a glovebox or using Schlenk techniques) and with appropriate

personal protective equipment.

Apparatus: A clean, dry, and leak-tight vacuum system is required. The reaction is typically

carried out in a sealed tube made of a material resistant to fluoride corrosion, such as Monel

or nickel.
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Reactants:

Molybdenum powder (high purity).

Molybdenum(VI) fluoride (MoF₆).

Procedure: a. Place a stoichiometric amount of molybdenum powder into the reaction vessel.

b. Evacuate the reaction vessel and cool it to liquid nitrogen temperature (-196 °C). c.

Condense a five-fold molar excess of molybdenum(VI) fluoride into the reaction vessel. d.

Seal the reaction vessel under vacuum. e. Allow the vessel to slowly warm to room

temperature and then heat to 60 °C. f. Maintain the reaction at 60 °C for several hours to

ensure complete reaction. g. After the reaction is complete, cool the vessel to room

temperature. The product, molybdenum(V) fluoride, will be present as a yellow solid.

Purification
Molybdenum(V) fluoride can be purified by vacuum sublimation. This process separates the

volatile MoF₅ from non-volatile impurities.

Apparatus: A sublimation apparatus consisting of a heated tube under vacuum with a cold

finger for condensation is required.

Procedure: a. Transfer the crude molybdenum(V) fluoride to the sublimation apparatus under

an inert atmosphere. b. Evacuate the apparatus to a high vacuum. c. Gently heat the crude

product to a temperature that allows for sublimation (around 50-60 °C). d. The purified

molybdenum(V) fluoride will sublime and deposit as crystals on the cold finger. e. Once the

sublimation is complete, cool the apparatus and collect the purified crystals under an inert

atmosphere.
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Synthesis and Purification Workflow for MoF₅

Spectroscopic and Structural Data
Vibrational Spectroscopy
The vibrational spectra of molybdenum(V) fluoride have been studied in both the solid and

liquid states. The spectra are consistent with the tetrameric structure in the solid phase and a

monomeric trigonal bipyramidal (D₃h symmetry) species in the molten state.

Table 2: Vibrational Frequencies of Molybdenum(V)
Fluoride
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State Technique
Frequency
(cm⁻¹)

Assignment
(for
monomeric
D₃h)

Reference(s)

Liquid Raman 747 (s, pol)
ν₁ (A₁') - Sym.

Stretch

Liquid Raman 701 (w, pol) ν₅ (E') - Bend

Liquid Raman 228 (w) ν₇ (E') - Bend

Liquid Raman 200 (w)
ν₄ (A₂") - Out-of-

plane Bend

Solid (thin film,

77K)
Infrared

765 (w), 739 (m),

691 (s), 654 (vs,

sh), 521 (m)

Complex bands

due to tetrameric

structure

Crystal Structure
In the solid state, MoF₅ adopts a tetrameric structure, [MoF₅]₄, where four MoF₆ octahedra are

linked through cis-fluorine bridges.

Schematic of the [MoF₅]₄ Tetrameric Structure

Reactivity and Applications
Molybdenum(V) fluoride is a strong fluorinating agent and a Lewis acid. It readily hydrolyzes in

the presence of moisture to form hydrogen fluoride and molybdenum oxyfluorides. At

temperatures around 165 °C, it undergoes disproportionation to molybdenum(IV) fluoride and

molybdenum(VI) fluoride.

Disproportionation Reaction: 2MoF₅ → MoF₄ + MoF₆

Catalysis
Molybdenum compounds are versatile catalysts in organic synthesis. They are particularly

effective in oxidation reactions, such as the epoxidation of alkenes. The catalytic cycle often

involves the molybdenum center cycling between different oxidation states.
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Generalized Catalytic Cycle for Mo-catalyzed Epoxidation

Relevance to Drug Development
While there are no direct applications of molybdenum(V) fluoride in pharmaceuticals,

molybdenum-containing compounds are of growing interest in medicinal chemistry.

Molybdenum complexes have been investigated for their anticancer properties. The proposed

mechanisms of action include the generation of reactive oxygen species (ROS) and the

chelation of copper, which is essential for angiogenesis.
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Proposed Anticancer Mechanisms of Molybdenum Compounds

Given its reactivity, molybdenum(V) fluoride could serve as a precursor for the synthesis of

novel molybdenum-based therapeutic agents.

Safety and Handling
Molybdenum(V) fluoride is a hazardous substance and must be handled with extreme care.

Hazards: It is corrosive and causes severe skin burns and eye damage. It is harmful if

swallowed and upon hydrolysis, releases toxic and corrosive hydrogen fluoride gas.

Handling: All manipulations should be performed in a well-ventilated fume hood or a

glovebox. Personal protective equipment, including chemical-resistant gloves, safety

goggles, and a lab coat, is essential.
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

moisture and incompatible materials.

Conclusion
Molybdenum(V) fluoride is a reactive inorganic compound with a rich chemistry. Its synthesis,

purification, and properties are well-documented, making it an accessible starting material for

further research. While its direct applications in drug development are yet to be explored, its

role as a potential precursor for catalytically active or biologically relevant molybdenum

complexes warrants further investigation. This guide provides a solid foundation of technical

information for scientists and researchers working with or interested in this versatile compound.

To cite this document: BenchChem. [Molybdenum(V) Fluoride (CAS 13819-84-6): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078036#molybdenum-pentafluoride-cas-number-
13819-84-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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